Cas no 62731-01-5 (1,2-Ethanediamine, N-[(4-chlorophenyl)methyl]-N'-(phenylmethyl)-)

• Product Name: 1,2-Ethanediamine, N-[(4-chlorophenyl)methyl]-N'-(phenylmethyl)-
• CAS No: 62731-01-5
• MF: C₁₆H₁₉ClN₂
• MW: 274.788462877274
• CID: 433928
• PubChem ID: 12328665
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[(4-chlorophenyl)methyl]-N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(4-chlorophenyl)methyl]-N'-(phenylmethyl)-
• N-benzyl-N'-[(4-chlorophenyl)methyl]ethane-1,2-diamine
• 62731-01-5
• N~1~-Benzyl-N~2~-[(4-chlorophenyl)methyl]ethane-1,2-diamine
• DTXSID70490095

• Inchi： 1S/C16H19ClN2/c17-16-8-6-15(7-9-16)13-19-11-10-18-12-14-4-2-1-3-5-14/h1-9,18-19H,10-13H2
• InChI Key： LVCVYMGGJDFPHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 274.12387
• Monoisotopic Mass: 274.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06